Cas no 1009334-28-4 (4,5-Dibromonicotinic acid)
4,5-Dibromonicotinic acid structure
Product Name:4,5-Dibromonicotinic acid
CAS No:1009334-28-4
MF:C6H3Br2NO2
MW:280.901520013809
CID:1031541
PubChem ID:59704609
Update Time:2025-04-20
4,5-Dibromonicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- 4,5-Dibromonicotinic acid
- AGN-PC-0D2NHY
- AK127033
- KB-239453
- SureCN659061
- AT15963
- A897292
- 1009334-28-4
- SCHEMBL659061
- CS-0339953
- IHKYGDGPCRXNHQ-UHFFFAOYSA-N
- AKOS016012601
- DTXSID00732697
- 4,5-dibromopyridine-3-carboxylic acid
- DB-106244
- 4,5-Dibromonicotinicacid
-
- MDL: MFCD13191765
- Inchi: 1S/C6H3Br2NO2/c7-4-2-9-1-3(5(4)8)6(10)11/h1-2H,(H,10,11)
- InChI Key: IHKYGDGPCRXNHQ-UHFFFAOYSA-N
- SMILES: BrC1C(=CN=CC=1C(=O)O)Br
Computed Properties
- Exact Mass: 280.85100g/mol
- Monoisotopic Mass: 278.85305g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 50.2Ų
4,5-Dibromonicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM177544-1g |
4,5-dibromonicotinic acid |
1009334-28-4 | 95% | 1g |
$456 | 2021-08-05 | |
| Chemenu | CM177544-1g |
4,5-dibromonicotinic acid |
1009334-28-4 | 95% | 1g |
$456 | 2022-06-14 | |
| Ambeed | A129637-1g |
4,5-Dibromonicotinic acid |
1009334-28-4 | 95% | 1g |
$508.0 | 2024-04-26 |
4,5-Dibromonicotinic acid Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
1009334-28-4 (4,5-Dibromonicotinic acid) Related Products
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